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Compound of Interest

Compound Name: p-Xylene-d10

Cat. No.: B166488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for p-Xylene-d10, a

deuterated analog of p-xylene commonly utilized as an internal standard in the analysis of

volatile organic compounds. The following sections detail the hazardous properties, handling

procedures, and emergency protocols associated with this compound, compiled from various

safety data sheets (SDS).

Section 1: Chemical Identification and Physical
Properties
p-Xylene-d10, also known as 1,4-Dimethylbenzene-d10, is a flammable liquid and vapor. It is

essential to understand its physical and chemical properties to ensure safe handling and

storage.
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Property Value References

Chemical Formula C₆D₄(CD₃)₂ [1][2]

Molecular Weight 116.23 g/mol [2][3][4]

CAS Number 41051-88-1 [1][3][5]

Appearance Liquid [1][3]

Boiling Point 135 °C (lit.) [1][6]

Melting Point 13 °C (lit.) [1]

Flash Point 25.0 °C (77.0 °F) - closed cup [1]

Density 0.948 g/mL at 25 °C (lit.) [1][6]

Refractive Index n20/D 1.492 (lit.) [1][6]

Explosion Limits 0.34 - 6.3 % (lit.) [1]

Solubility Insoluble in water. [6]

Section 2: Hazard Identification and Classification
p-Xylene-d10 is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.[4]

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin.[4][7]

Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[4][7]

Skin corrosion/irritation 2
H315: Causes skin irritation.[4]

[7]

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation.[5][7]

Aspiration hazard 1

H304: May be fatal if

swallowed and enters airways.

[1]

Specific target organ toxicity -

single exposure (respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[1][7]

Hazardous to the aquatic

environment, chronic hazard
3

H412: Harmful to aquatic life

with long lasting effects.[1]

Signal Word: Danger[1][2]

Section 3: Toxicological Data
The toxicological effects of p-Xylene-d10 are primarily based on data from its non-deuterated

counterpart, p-xylene.
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Toxicity Metric Value Species
Exposure
Route

Notes

LD50 5,000 mg/kg Rat Oral [3]

LC50 4550 ppm (4 h) Rat Inhalation

Effects observed

include chronic

pulmonary

edema, and

other changes in

the liver and

blood cell count.

[3]

Section 4: Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with p-
Xylene-d10.

Handling:

Avoid contact with skin and eyes.[3][8]

Avoid inhalation of vapor or mist.[3][8]

Keep away from sources of ignition - No smoking.[3][7]

Take measures to prevent the build-up of electrostatic charge.[3][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Use only non-sparking tools.[5]

Handle in accordance with good industrial hygiene and safety practice.[3][8]

Wash hands before breaks and at the end of the workday.[3][8]

Storage:
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Store in a cool, dry, and well-ventilated place.[7]

Keep the container tightly closed.[7]

Protect from sunlight.[7]

Ground and bond containers and receiving equipment.[7]

Store at room temperature away from light and moisture.[2][8]

Section 5: Emergency Procedures and First Aid
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures:

General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[3]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][7]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][7]

In Case of Eye Contact: Flush eyes with water as a precaution. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][7]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do NOT use a water jet.[3]

Specific Hazards: Vapors are heavier than air and may spread along floors, forming

explosive mixtures with air.[7] Hazardous combustion products include carbon oxides.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/p-xylene-d10-d-dlm-313-5
https://isotope.com/product/attachment/DLM-313-5/SDS%20-%20DLM-313_V.3.0.pdf
https://www.chemicalbook.com/msds/p-xylene-d10.pdf
https://www.chemicalbook.com/msds/p-xylene-d10.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://www.chemicalbook.com/msds/p-xylene-d10.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://www.chemicalbook.com/msds/p-xylene-d10.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://www.chemicalbook.com/msds/p-xylene-d10.pdf
https://www.chemicalbook.com/msds/p-xylene-d10.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://www.chemicalbook.com/msds/p-xylene-d10.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Section 6: Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling p-Xylene-d10.

Eye/Face Protection: Use safety glasses with side-shields or goggles and a face shield.

Equipment for eye protection must be tested and approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).[3][8]

Skin Protection: Handle with gloves that have been inspected prior to use. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices. Wash and dry hands.[3] Choose body protection according to the amount and

concentration of the dangerous substance at the workplace.[8]

Respiratory Protection: Where appropriate, use NIOSH/CEN approved respirators.[8]

Visualizing Safety Protocols
To further clarify the logical flow of safety and emergency procedures, the following diagrams

have been generated using the DOT language.
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p-Xylene-d10 Exposure Event

First Aid Response

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Wash with Soap and Water
Remove Contaminated Clothing

Flush Eyes with Water
Remove Contact Lenses

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate Medical Attention
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p-Xylene-d10 Spill Response

Containment and Cleanup

Spill Detected

Assess Spill Size and Risk

Small Spill Large Spill

Wear Appropriate PPE

Evacuate Personnel to Safe Areas

Ensure Adequate Ventilation

Remove All Sources of Ignition

Prevent Entry into Drains

Contain Spillage with Non-Combustible
Absorbent Material

Collect and Place in Container for Disposal

Dispose of Waste According to
Local/National Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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